Cas no 1805989-85-8 (4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol)

• Product Name: 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol
• CAS No: 1805989-85-8
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4918267
• Update Time: 2025-05-23

4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol
• 2,4-Dichloro-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-2-1-3(12)11-5(8)4(2)6(9)10/h1,6H,(H,11,12)
• InChI Key： KMKOCNCSMRJDJG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(N1)=O)Cl

Computed Properties

• Exact Mass: 212.9559754 g/mol
• Monoisotopic Mass: 212.9559754 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1
• Molecular Weight: 213.99

Additional information on 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol

Introduction to 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol (CAS No. 1805989-85-8)

4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol, with the CAS number 1805989-85-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes dichloro and difluoromethyl substituents on a pyridine ring, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is noteworthy for its potential to modulate biological pathways and interactions. The presence of the dichloro and difluoromethyl groups imparts specific physicochemical properties that can influence its pharmacokinetics and pharmacodynamics. These properties make it an attractive scaffold for the design of drugs targeting specific receptors or enzymes.

Recent studies have highlighted the potential of 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This activity suggests that 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol could be a promising lead compound for the development of kinase inhibitors, which are crucial in treating diseases such as cancer and inflammatory disorders.

In addition to its potential as a kinase inhibitor, 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol has also been investigated for its antimicrobial properties. Studies have demonstrated that this compound possesses significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This finding is particularly relevant in light of the growing global concern over antibiotic resistance. The ability of 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol to combat multidrug-resistant strains makes it a valuable candidate for the development of new antimicrobial agents.

The synthesis of 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-chloro-3,5-difluoropyridine with chloral hydrate followed by hydrolysis to form the final product. These synthetic methods have been refined to ensure scalability and cost-effectiveness, making it feasible for large-scale production in pharmaceutical settings.

The physicochemical properties of 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol, such as its solubility, stability, and bioavailability, have been extensively studied to understand its behavior in biological systems. These properties are crucial for optimizing its formulation and delivery methods. For example, efforts have been made to enhance its water solubility through prodrug strategies or by incorporating it into nanoparticle formulations.

Clinical trials involving compounds derived from 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

The environmental impact of 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is another important consideration in its development and use. Researchers are actively investigating methods to minimize any potential environmental risks associated with the production and disposal of this compound. Sustainable manufacturing practices and green chemistry principles are being integrated into the synthesis process to ensure environmental responsibility.

In conclusion, 4,6-Dichloro-5-(difluoromethyl)pyridin-2-ol (CAS No. 1805989-85-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable asset in the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, paving the way for innovative treatments in various medical fields.